Cas no 7783-11-1 (Diammonium sulfite monohydrate)

• Product Name: Diammonium sulfite monohydrate
• CAS No: 7783-11-1
• MF: H₁₀N₂O₄S
• MW: 134.155398845673
• MDL: MFCD00150959
• CID: 562460
• PubChem ID: 329755233
• Update Time: 2024-10-27

Diammonium sulfite monohydrate Chemical and Physical Properties

Names and Identifiers

• Sulfurous acid,diammonium salt, monohydrate (8CI,9CI)
• AMMONIUM SULFITE MONOHYDRATE
• AMinoguanidine bicarbonate
• AMMONIUM SULFITE
• Sulfurous acid diammonium salt monohydrate
• CPM8SC708E
• ammonium sulphite monohydrate
• Diammonium sulfite monohydrate
• ASPXBYAQZVXSNS-UHFFFAOYSA-N
• 2,2-Bis(7-hydroxyphenyl)propane
• Ammonium sulfite monohydrate [MI]
• 4,7'-Dichloro-alpha-Methylbenzhydrol
• Sulfurous acid, diammonium salt, monohydrate
• Ammonium sulfite monohydrate, 92% min
• Sulfurous acid diammonium·hydrate
• Ammonium sulfite mon
• Ammonium sulfite monohydrate, Monohydrate
• Ammonium sulfite monohydrate 92%
• UNII-CPM8SC708E
• DTXSID201043487
• diazanium;sulfite;hydrate
• MFCD00150959
• 7783-11-1
• AKOS015855393

• MDL： MFCD00150959
• Inchi： 1S/2H3N.H2O3S.H2O/c;;1-4(2)3;/h2*1H3;(H2,1,2,3);1H2
• InChI Key： ASPXBYAQZVXSNS-UHFFFAOYSA-N
• SMILES： S(=O)(O)O.N.N.O

Computed Properties

• Exact Mass: 134.03600
• Monoisotopic Mass: 134.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.4
• Surface Charge: -2

Experimental Properties

• Color/Form: Colorless monoclinic crystals.
• Density: 1.41 g/mL at 25 °C(lit.)
• Melting Point: 60-70°C
• Refractive Index: 1.515
• Solubility: 不溶于乙醇、丙酮
• Water Partition Coefficient: Soluble in water. Insoluble in acetone and alcohol.
• PSA: 92.45000
• LogP: 1.13030
• Solubility: Soluble in water, slightly soluble in alcohol, insoluble in acetone and carbon disulfide.
• Merck: 14,557
• Sensitiveness: Air Sensitive

Diammonium sulfite monohydrate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 31-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：Store below +30°C.
• Risk Phrases：R31
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Salt